Cas no 79080-31-2 (1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole)

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole is a fluorinated pyrazole derivative characterized by its trifluoromethyl group, which enhances its stability and reactivity in synthetic applications. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The presence of the trifluoromethyl group imparts lipophilicity and metabolic resistance, making it valuable for optimizing drug candidates. Its rigid pyrazole core contributes to structural diversity in heterocyclic chemistry. The compound is typically employed in cross-coupling reactions, nucleophilic substitutions, and as a building block for more complex scaffolds. Proper handling is advised due to potential reactivity under specific conditions.
1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole structure
79080-31-2 structure
Product Name:1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole
CAS No:79080-31-2
MF:C6H7F3N2
MW:164.128391504288
MDL:MFCD04972844
CID:562583
PubChem ID:12747525
Update Time:2025-10-29

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole
    • 1,5-Dimethyl-3-(trifluoromethyl)pyrazole
    • 1,5-Dimethyl-3-trifluoromethyl-1H-pyrazole
    • 1H-Pyrazole,1,5-dimethyl-3-(trifluoromethyl)-
    • 1,5-dimethyl-3-trifluoromethylpyrazole
    • UFTTUMOZPUIMGS-UHFFFAOYSA-N
    • A839575
    • 1H-Pyrazole, 1,5-dimethyl-3-(trifluoromethyl)-
    • MFCD04972844
    • TS-02185
    • F30049
    • SCHEMBL3279759
    • AM808069
    • D5071
    • AKOS005167667
    • DTXSID80508791
    • RPLAATKXXDGORN-UHFFFAOYSA-N
    • SY050702
    • 79080-31-2
    • FT-0694322
    • 3-(trifluoromethyl)-1,5-dimethyl-1H-pyrazole
    • EN300-231322
    • CS-0095431
    • C6H7F3N2
    • 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole (ACI)
    • STK351676
    • DB-023457
    • MDL: MFCD04972844
    • Inchi: 1S/C6H7F3N2/c1-4-3-5(6(7,8)9)10-11(4)2/h3H,1-2H3
    • InChI Key: LGTRXZPAYGKNLP-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)N(C)N=1)(F)F

Computed Properties

  • Exact Mass: 164.05600
  • Monoisotopic Mass: 164.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.166
  • Boiling Point: 71°C/9mmHg(lit.)
  • Flash Point: 45.634 °C
  • Refractive Index: 1.4080-1.4120
  • PSA: 17.82000
  • LogP: 1.74730

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole Security Information

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ;  45 min, rt
Reference
Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs
Fustero, Santos; Roman, Raquel; Sanz-Cervera, Juan F.; Simon-Fuentes, Antonio; Cunat, Ana C.; et al, Journal of Organic Chemistry, 2008, 73(9), 3523-3529

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  8 h, reflux
Reference
Ambident polyfluoroalkyl-substituted pyrazoles in the methylation reactions
Ivanova, Anna E.; Burgart, Yanina V.; Saloutin, Viktor I.; Slepukhin, Pavel A.; Borisevich, Sophia S.; et al, Journal of Fluorine Chemistry, 2017, 195, 47-56

Production Method 3

Reaction Conditions
1.1 Solvents: Dichloromethane ;  rt; 2 h, reflux
Reference
Synthesis of some trifluoromethyl substituted 1-methylpyrazoles
Pavlik, James W.; Ayudhya, Theppawut Israsena Na; Tantayanon, Supawan, Journal of Heterocyclic Chemistry, 2003, 40(6), 1087-1089

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole Raw materials

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole Preparation Products

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:79080-31-2)1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole
Order Number:A839575
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:46
Price ($):211.0
Email:sales@amadischem.com

Additional information on 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 79080-31-2, commonly referred to as 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the pyrazole family, which is a five-membered aromatic ring containing two nitrogen atoms. The presence of the trifluoromethyl group at the 3-position and methyl groups at the 1 and 5 positions imparts unique electronic and steric properties to this molecule, making it highly versatile for diverse applications.

Pyrazole derivatives have been extensively studied due to their potential in pharmaceuticals, agrochemicals, and advanced materials. Recent research has highlighted the role of 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole in enhancing the bioactivity of various compounds. For instance, studies have shown that this compound can act as a potent fungicide, effectively targeting plant pathogens without causing harm to crops. Its ability to inhibit fungal growth has been attributed to its unique structure, which allows it to disrupt cellular processes essential for fungal survival.

In the pharmaceutical industry, 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole has been explored as a lead compound for developing anti-tumor agents. Researchers have found that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for further drug development. The trifluoromethyl group plays a critical role in enhancing the compound's stability and bioavailability, which are crucial factors in drug design.

Moreover, this compound has shown potential in the field of materials science. Its ability to act as a ligand in metal complexes has led to its use in synthesizing novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and porosity, making them ideal for gas storage and catalysis applications.

The synthesis of 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

In conclusion, CAS No. 79080-31-2, or 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in developing innovative solutions in agriculture, medicine, and materials science. As ongoing studies continue to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.

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Amadis Chemical Company Limited
(CAS:79080-31-2)1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole
A839575
Purity:99%
Quantity:10g
Price ($):211.0
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